Cas no 1806034-46-7 (Ethyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-acetate)

• Product Name: Ethyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-acetate
• CAS No: 1806034-46-7
• MF: C₁₂H₁₅F₂NO₃
• MW: 259.249210596085
• CID: 4895886
• Update Time: 2025-05-20

Ethyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-acetate

• Inchi： 1S/C12H15F2NO3/c1-4-18-10(16)5-8-7(2)9(11(13)14)6-15-12(8)17-3/h6,11H,4-5H2,1-3H3
• InChI Key： HRMCFVMPUAXZQY-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(CC(=O)OCC)=C1C)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 276
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-acetate

Recent Advances in the Study of Ethyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-acetate (CAS: 1806034-46-7)

Ethyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-acetate (CAS: 1806034-46-7) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a compound of interest for researchers in the pharmaceutical industry.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for Ethyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-acetate, highlighting its efficient production through a multi-step process involving fluorination and esterification. The research emphasized the compound's stability and reactivity, which are critical for its incorporation into more complex pharmaceutical agents. The study also noted the compound's potential as a building block for the development of novel kinase inhibitors.

In another recent investigation, researchers evaluated the biological activity of Ethyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-acetate in vitro. The compound demonstrated moderate inhibitory effects on specific cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), also discussed the structure-activity relationship (SAR) of the compound, providing insights into how modifications to its structure could enhance its efficacy.

Further research has explored the pharmacokinetic properties of Ethyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-acetate. A preclinical study conducted by a team at a leading pharmaceutical institute (2024) investigated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. The findings indicated favorable bioavailability and metabolic stability, which are promising for its further development as a therapeutic agent.

In addition to its potential in oncology, Ethyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-acetate has been studied for its applications in other therapeutic areas. A recent patent application (2023) disclosed its use as an intermediate in the synthesis of anti-inflammatory agents. The patent highlighted the compound's versatility and its role in the development of new treatments for chronic inflammatory diseases.

Despite these promising findings, challenges remain in the clinical translation of Ethyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-acetate. Researchers have pointed out the need for further optimization of its chemical properties to improve its selectivity and reduce potential off-target effects. Ongoing studies are focused on addressing these issues through advanced computational modeling and high-throughput screening techniques.

In conclusion, Ethyl 5-(difluoromethyl)-2-methoxy-4-methylpyridine-3-acetate (CAS: 1806034-46-7) represents a valuable compound in the field of medicinal chemistry, with diverse applications in drug discovery. Recent studies have shed light on its synthesis, biological activity, and therapeutic potential, paving the way for future research and development. As the scientific community continues to explore its properties, this compound may play a pivotal role in the creation of next-generation pharmaceuticals.